Cas no 16220-05-6 ((2-isothiocyanatopropyl)benzene)
16220-05-6 structure
Product Name:(2-isothiocyanatopropyl)benzene
CAS No:16220-05-6
MF:C10H11NS
MW:177.266041040421
CID:227315
PubChem ID:85976
Update Time:2025-04-19
(2-isothiocyanatopropyl)benzene Chemical and Physical Properties
Names and Identifiers
-
- Benzene,(2-isothiocyanatopropyl)-
- alpha-methylphenethyl isothiocyanate
- 2-isothiocyanatopropylbenzene
- AMphetaMine Isothiocyanate
- Amphetamin-schwefelkohlenstoff
- Benzene,(2-isothiocyanatopropyl)
- EINECS 240-348-2
- (2-isothiocyanatopropyl)benzene
- AFKRLUUCCIMVQP-UHFFFAOYSA-N
- (2-Isothiocyanatopropyl)benzene #
- NS00053959
- R6SN3Y72K6
- EN300-171218
- phenyl-2-propyl isothiocyanate
- SCHEMBL8762408
- .beta.-Phenylisopropylisothiocyanate
- AKOS012309472
- DTXSID20936650
- Benzene, (2-isothiocyanatopropyl)-
- UNII-R6SN3Y72K6
- Isothiocyanic acid, .alpha.-methylphenethyl ester
- 16220-05-6
-
- Inchi： 1S/C10H11NS/c1-9(11-8-12)7-10-5-3-2-4-6-10/h2-6,9H,7H2,1H3
- InChI Key： AFKRLUUCCIMVQP-UHFFFAOYSA-N
- SMILES： S=C=NC(C)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 177.06100
- Monoisotopic Mass: 177.06122053g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 44.4Ų
Experimental Properties
- Density: 1.0±0.1 g/cm3
- Boiling Point: 286.2±19.0 °C at 760 mmHg
- Flash Point: 130.1±29.3 °C
- PSA: 44.45000
- LogP: 2.72040
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
(2-isothiocyanatopropyl)benzene Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(2-isothiocyanatopropyl)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-171218-0.05g |
(2-isothiocyanatopropyl)benzene |
16220-05-6 | 95% | 0.05g |
$101.0 | 2023-09-20 | |
| Enamine | EN300-171218-0.1g |
(2-isothiocyanatopropyl)benzene |
16220-05-6 | 95% | 0.1g |
$152.0 | 2023-09-20 | |
| Enamine | EN300-171218-0.25g |
(2-isothiocyanatopropyl)benzene |
16220-05-6 | 95% | 0.25g |
$216.0 | 2023-09-20 | |
| Enamine | EN300-171218-0.5g |
(2-isothiocyanatopropyl)benzene |
16220-05-6 | 95% | 0.5g |
$407.0 | 2023-09-20 | |
| Enamine | EN300-171218-1.0g |
(2-isothiocyanatopropyl)benzene |
16220-05-6 | 95% | 1g |
$528.0 | 2023-05-25 | |
| Enamine | EN300-171218-2.5g |
(2-isothiocyanatopropyl)benzene |
16220-05-6 | 95% | 2.5g |
$1034.0 | 2023-09-20 | |
| Enamine | EN300-171218-5.0g |
(2-isothiocyanatopropyl)benzene |
16220-05-6 | 95% | 5g |
$1530.0 | 2023-05-25 | |
| Enamine | EN300-171218-10.0g |
(2-isothiocyanatopropyl)benzene |
16220-05-6 | 95% | 10g |
$2269.0 | 2023-05-25 | |
| Enamine | EN300-171218-1g |
(2-isothiocyanatopropyl)benzene |
16220-05-6 | 95% | 1g |
$528.0 | 2023-09-20 | |
| Enamine | EN300-171218-5g |
(2-isothiocyanatopropyl)benzene |
16220-05-6 | 95% | 5g |
$1530.0 | 2023-09-20 |
(2-isothiocyanatopropyl)benzene Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
16220-05-6 ((2-isothiocyanatopropyl)benzene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
